Cas no 332906-40-8 (<br>2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-a cetamide)

• Product Name: <br>2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-a cetamide
• CAS No: 332906-40-8
• MF: C₁₆H₁₂N₄O₅S
• MW: 372.355281829834
• CID: 3071849
• PubChem ID: 3132713
• Update Time: 2025-11-01

<br>2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-a cetamide Chemical and Physical Properties

Names and Identifiers

• <br>2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-a cetamide
• 2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide
• 2-((5-(4-Hydroxyphenyl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
• 332906-40-8
• AKOS000579552

• MDL： MFCD02738196
• Inchi： 1S/C16H12N4O5S/c21-13-7-1-10(2-8-13)15-18-19-16(25-15)26-9-14(22)17-11-3-5-12(6-4-11)20(23)24/h1-8,21H,9H2,(H,17,22)
• InChI Key： DRNOSPUBBJJIQP-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC(=CC=2)O)O1)CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 372.05284067Da
• Monoisotopic Mass: 372.05284067Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 7
• Complexity: 490
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 159Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on <br>2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-a cetamide

Recent Advances in the Study of 2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide (CAS: 332906-40-8)

The compound 2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide (CAS: 332906-40-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential mechanisms of action.

Recent studies have highlighted the compound's unique structural features, which include an oxadiazole ring and a nitro-phenyl group. These moieties are known to contribute to its bioactivity, particularly in the context of enzyme inhibition and antimicrobial activity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against bacterial enzymes, suggesting its potential as a novel antibiotic candidate.

In addition to its antimicrobial properties, research has also explored the compound's role in cancer therapy. A preclinical study conducted in 2024 revealed that 332906-40-8 induces apoptosis in certain cancer cell lines by modulating key signaling pathways. The study, published in Bioorganic & Medicinal Chemistry Letters, emphasized the compound's selectivity and low cytotoxicity toward normal cells, making it a promising candidate for further development.

The synthesis of 332906-40-8 has also been optimized in recent years. A 2023 paper in Tetrahedron Letters described a novel, high-yield synthetic route that improves scalability and reduces production costs. This advancement is critical for facilitating future clinical trials and large-scale applications.

Despite these promising findings, challenges remain. For instance, the compound's pharmacokinetic properties, such as bioavailability and metabolic stability, require further investigation. Ongoing research aims to address these gaps, with several teams exploring structural modifications to enhance its drug-like properties.

In conclusion, 2-[5-(4-Hydroxy-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide (CAS: 332906-40-8) represents a versatile scaffold with significant potential in drug discovery. Its dual applications in antimicrobial and anticancer therapy underscore its importance in modern medicinal chemistry. Future studies will likely focus on optimizing its efficacy and safety profiles to advance it toward clinical use.